Cas no 929440-35-7 (3,5-dimethoxy-N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide)

• Product Name: 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide
• CAS No: 929440-35-7
• MF: C₂₆H₂₃NO₆
• MW: 445.463927507401
• CID: 6494792
• Update Time: 2025-05-30

3,5-dimethoxy-N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide
• 3,5-dimethoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide

• Inchi： 1S/C26H23NO6/c1-15-22-13-18(27-26(29)17-11-20(31-3)14-21(12-17)32-4)7-10-23(22)33-25(15)24(28)16-5-8-19(30-2)9-6-16/h5-14H,1-4H3,(H,27,29)
• InChI Key： HBOIOKZICDICHR-UHFFFAOYSA-N
• SMILES： C(NC1C=C2C(=CC=1)OC(C(=O)C1=CC=C(OC)C=C1)=C2C)(=O)C1=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide

Introduction to 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide (CAS No. 929440-35-7)

3,5-dimethoxy-N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide, with the CAS number 929440-35-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans and is characterized by its unique structural features, including multiple methoxy groups and a benzamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide is C₂₆H₂₄O₆, and its molecular weight is approximately 432.47 g/mol. The compound's structure includes a benzofuran core, which is a heterocyclic aromatic ring system consisting of a benzene ring fused with a furan ring. The presence of multiple methoxy groups (OCH₃) and the benzamide functional group (CONH) imparts specific chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD). These findings suggest that 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide has also been investigated for its potential anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings have sparked interest in further exploring the potential of 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide as an anticancer agent.

The pharmacokinetic properties of 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide have also been studied to assess its suitability for drug development. Initial data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects. However, further studies are needed to optimize these properties and to evaluate the compound's safety profile in preclinical models.

The synthesis of 3,5-dimethoxy-N-2-(4-methozybenzoyl)-3-methyl-1-benzofuran-5-y-lbenzamide involves several steps and requires careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 3,5-dimethoxybenzoic acid with 2-(4-methozybenzoyl)-3-methyl-benzofuran in the presence of a coupling reagent such as EDCI (1-Ethylcarbodiimide hydrochloride). This reaction typically proceeds via an amide bond formation between the carboxylic acid group of 3,5-dimethoxybenzoic acid and the amine group of 2-(4-methozybenzoyl)-3-methyl-benzofuran. The resulting product is then purified using techniques such as column chromatography or recrystallization.

The structural characterization of 3,5-dimethozy-N-{[1]-(methyoxyphenyloxy)carbonylmethyl}-methyl-benzo-furanyl}-methyloxy}-phenyl}-carboxamidide has been performed using various analytical techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and confirm the identity and purity of the synthesized compound.

In conclusion, 3,5-dimethozy-N-{[1]-(methyoxyphenyloxy)carbonylmethyl}-methyl-benzo-furanyl}-methyloxy}-phenyl}-carboxamidide (CAS No. 929440-35-7) is a promising compound with potential applications in anti-inflammatory and anticancer therapies. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.